Cas no 2034252-52-1 (1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one)
1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dimethylphenyl)-1-[4-[2-[(phenylmethoxy)methyl]-1-pyrrolidinyl]-1-piperidinyl]-1-propanone
- 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one
-
- Inchi: 1S/C28H38N2O2/c1-22-10-11-24(19-23(22)2)12-13-28(31)29-17-14-26(15-18-29)30-16-6-9-27(30)21-32-20-25-7-4-3-5-8-25/h3-5,7-8,10-11,19,26-27H,6,9,12-18,20-21H2,1-2H3
- InChI Key: OTVATHQPZDBSTP-UHFFFAOYSA-N
- SMILES: C(N1CCC(N2CCCC2COCC2=CC=CC=C2)CC1)(=O)CCC1=CC=C(C)C(C)=C1
Experimental Properties
- Density: 1.095±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 589.6±50.0 °C(Predicted)
- pka: 9.29±0.40(Predicted)
1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6444-0711-2μmol |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-5μmol |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-10μmol |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-20μmol |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-1mg |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-2mg |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-3mg |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-4mg |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-5mg |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6444-0711-10mg |
1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one |
2034252-52-1 | 10mg |
$79.0 | 2023-09-08 |
1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one
Comprehensive Overview of 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one (CAS No. 2034252-52-1)
The compound 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one (CAS No. 2034252-52-1) represents a sophisticated small molecule with significant potential in pharmaceutical research and development. Its intricate structure combines a piperidine core with a pyrrolidine moiety and a 3,4-dimethylphenyl group, making it a subject of interest for medicinal chemists exploring novel bioactive compounds. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending topics like drug discovery, kinase inhibitors, and central nervous system (CNS) targeting molecules.
Structurally, the compound features a benzyloxy-methylpyrrolidinyl side chain linked to a piperidin-1-yl scaffold, further connected to a propan-1-one tail bearing a 3,4-dimethylphenyl substituent. This design suggests potential interactions with G-protein-coupled receptors (GPCRs) or enzyme active sites, aligning with current research trends in allosteric modulation and selective binding. Recent literature highlights similar frameworks in neurodegenerative disease therapeutics, sparking curiosity about its mechanism of action.
Synthetic routes to 2034252-52-1 often involve multi-step organic transformations, including N-alkylation of piperidine, pyrrolidine ring functionalization, and ketone coupling reactions. Researchers emphasize the importance of chiral purity due to the stereocenter in the pyrrolidine ring, a critical factor for bioactivity optimization. Parallels can be drawn to FDA-approved drugs like pimavanserin, which shares structural motifs, underscoring its relevance in psychiatric drug development.
In the context of AI-driven drug design, this compound exemplifies how computational chemistry tools predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Molecular docking studies suggest potential affinity for serotonin receptors or sigma-1 targets, frequently searched terms in neuroscience forums. Such insights align with industry demands for precision medicine candidates, particularly for mood disorders or cognitive impairments.
Beyond pharmacology, 2034252-52-1 has garnered attention in chemical biology as a potential probe molecule for studying cell signaling pathways. Its lipophilicity (calculated logP ~3.5) and hydrogen bond acceptors (5) comply with Lipinski’s rule, a hot topic among early-career researchers. Discussions on platforms like ResearchGate often explore its structure-activity relationship (SAR) compared to atypical antipsychotics.
Environmental and regulatory perspectives are equally vital. While not classified as hazardous, its synthesis requires green chemistry principles—a trending search query—to minimize waste. Analytical methods like HPLC-MS and NMR ensure quality control, addressing lab safety concerns prevalent in academic discussions.
In conclusion, 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one embodies the convergence of medicinal chemistry innovation and contemporary research priorities. Its exploration resonates with global interests in CNS therapeutics, computational modeling, and sustainable synthesis, positioning it as a compelling case study for multidisciplinary scientists.
2034252-52-1 (1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(3,4-dimethylphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)